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[1] RORγt governs the plasticity of Th17 memory cells and suppresses the development of Th1-like cells (2024-03-21) The transcription factor RORγt

role in the maintenance of Th17 cell memory and plasticity remains poorly understood. Here, we show that RORγt is required for the maintenance of T

Rorc in Th17 memory cells led to a rapid loss of these cells and their conversion into Th1-like cells. ... (2024-03-21) The transcription factor RORγt is 

role in the maintenance of Th17 cell memory and plasticity remains poorly understood. Here, we show that RORγt is required for the maintenance of T

Rorc in Th17 memory cells led to a rapid loss of these cells and their conversion into Th1-like cells. Mechanistically, RORγt directly binds to and activa

it suppresses the expression of the Th1-associated transcription factor T-bet. ... (2024-03-21) These findings demonstrate that RORγt is a key regulat

they have important implications for the development of novel therapies for Th17-mediated autoimmune diseases. ... (2024-03-21) Mechanistically, R

promoter and Il23r promoter, and it suppresses the expression of the Th1-associated transcription factor T-bet. Deletion of T-bet in RORγt-deficient Th

phenotype. ... (2024-03-21) RORγt governs the plasticity of Th17 memory cells and suppresses the development of Th1-like cells. 2

[3] RORγt controls the development of GPR65-dependent gut-resident Th17 cells (2024-09-02) Th17 cells are a subset of T helper cells that play a cr

The transcription factor RORγt is the master regulator of Th17 cell differentiation. However, the molecular mechanisms that control the development o

Here, we show that G protein-coupled receptor 65 (GPR65) is a key regulator of gut-resident Th17 cell development. ... (2024-09-02) Mechanistically

expression of RORγt and the Th17 cell-associated cytokine IL-17A. We also show that RORγt directly binds to the Gpr65 promoter and activates its tr

identify a novel GPR65-RORγt axis that controls the development of gut-resident Th17 cells and may have implications for the treatment of inflammat

that GPR65 is highly expressed on gut-resident Th17 cells and that GPR65-deficient mice have a severe defect in the development of these cells. ... 

GPR65-dependent gut-resident Th17 cells. 4

[5] RORγt Reporter Mice Enable Flow Cytometric Sorting of IL-17-Producing T Cells (2011-09-22) In this article, we describe the generation of Rorc(γ

protein (GFP) is expressed under the control of the Rorc(γt) promoter. In these mice, GFP expression faithfully recapitulates RORγt expression. We s

IFN-γ or IL-4, upon polyclonal stimulation. We also show that Rorc(γt)-Gfp TG mice can be used to track Th17 cells in vivo in a model of experimenta

represent a valuable tool for the study of Th17 cell biology. ... (2011-09-22) RORγt Reporter Mice Enable Flow Cytometric Sorting of IL-17-Producing 

RORγt is a key regulator of Th17 cell differentiation. However, the lack of a reliable method for the identification and isolation of these cells has hamp

generation of Rorc(γt)-Gfp TG mice, in which the green fluorescent protein (GFP) is expressed under the control of the Rorc(γt) promoter. ... (2011-09

recapitulates RORγt expression. We show that GFP+ T cells produce IL-17, but not IFN-γ or IL-4, upon polyclonal stimulation. We also show that Ror

cells in vivo in a model of experimental autoimmune encephalomyelitis. ... (2011-09-22) These mice represent a valuable tool for the study of Th17 ce

[7] RORγ regulates the functions of Th17 cells and the pathogenesis of experimental autoimmune encephalomyelitis (2010-02-15) The transcription fa

differentiation. However, its role in the pathogenesis of autoimmune diseases is not fully understood. Here, we show that RORγ is required for the dev

encephalomyelitis (EAE), a mouse model of multiple sclerosis. ... (2010-02-15) We found that RORγ-deficient mice were resistant to EAE and had a m

the central nervous system. ... (2010-02-15) These findings demonstrate that RORγ is a critical regulator of Th17 cell-mediated autoimmunity and sug

therapeutic strategy for the treatment of multiple sclerosis. ... (2010-02-15) RORγ regulates the functions of Th17 cells and the pathogenesis of exper

02-15) Furthermore, we found that treatment with a RORγ inhibitor ameliorated EAE in wild-type mice. 8 JTE-151 and RORγ Knockout Models: A Com

Research

A head-to-head comparison of a novel RORγ antagonist, JTE-151, with RORγ knockout models reveals parallel effects on Th17 cell-mediated immun

151 as a potential therapeutic agent for autoimmune diseases. This guide delves into the experimental data, offering researchers a comprehensive ov

underlying mechanisms.
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Retinoid-related orphan receptor gamma t (RORγt) has emerged as a key therapeutic target for a spectrum of autoimmune diseases due to its critica

(Th17) cell differentiation.[9][10][11][12] Th17 cells are pivotal in the inflammatory cascade, primarily through their production of pro-inflammatory cyto

guide provides a comparative analysis of two key research tools used to probe the function of RORγt: the pharmacological inhibitor JTE-151 and gen

JTE-151 is a novel, orally available RORγ antagonist that has demonstrated high selectivity and potent inhibition of RORγ transcriptional activity in hu

mechanism of action involves dissociating co-activator peptides and recruiting co-repressor peptides to the RORγ ligand-binding domain.[9][14] In co

the Rorc gene genetically deleted, provide a model of complete RORγ deficiency.[15] While invaluable for understanding the fundamental roles of RO

developmental abnormalities, including the absence of secondary lymphoid organs and dysregulation of T-cell development, which can complicate the

of adult immune responses.[15] Notably, both embryonic and adult-induced RORγ knockout mice have been shown to develop T-cell lymphoma, raisi

inhibition.[15]

Comparative Efficacy in Preclinical Models
JTE-151 has shown significant promise in various preclinical models of autoimmune diseases, mirroring the phenotypes observed in RORγ knockout 

comparative findings.

Table 1: In Vitro Effects on Th17 Cell Differentiation and Function
Feature JTE-151 RORγ Knockout Models Refere

Th17 Differentiation
Suppresses differentiation of naïve CD4+ T cells

into Th17 cells.

Significantly compromised Th17 differentiation

program.
[9][14]

IL-17 Production
Inhibits IL-17 production from activated helper T

cells.

Lack of tissue-infiltrating proinflammatory Th17

cells.
[9][14]

Specificity
Does not affect differentiation into other CD4+ T

cell subsets (e.g., Th1, Th2).
Primarily affects Th17 lineage. [9][12][

Table 2: In Vivo Efficacy in Autoimmune Disease Models
Model JTE-151 RORγ Knockout Models Refere

Collagen-Induced Arthritis (CIA)
Ameliorates severity of arthritis, reduces hindpaw

swelling and bone destruction.
Protected from induced autoimmune disease. [9]

Experimental Autoimmune Encephalomyelitis

(EAE)

Decreases clinical score (severity of paralysis)

and suppresses IL-17 levels.

Resistant to EAE with a marked reduction in Th17

cells in the central nervous system.
[7][13]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway targeted by JTE-151 and a typical experimental workflow for evaluating its efficacy.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://www.jstage.jst.go.jp/article/bpb/47/12/47_b24-00490/_html/-char/en
https://pubmed.ncbi.nlm.nih.gov/27491564/
https://www.jax.org/strain/007571
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://rupress.org/jem/article/208/11/2321/40959/The-Th17-immune-response-is-controlled-by-the-Rel
https://www.jstage.jst.go.jp/article/bpb/48/7/48_b25-00249/_html/-char/en
https://www.jstage.jst.go.jp/article/bpb/48/7/48_b25-00249/_html/-char/en
https://www.jstage.jst.go.jp/article/bpb/48/7/48_b25-00249/_html/-char/en
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://rupress.org/jem/article/208/11/2321/40959/The-Th17-immune-response-is-controlled-by-the-Rel
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://rupress.org/jem/article/208/11/2321/40959/The-Th17-immune-response-is-controlled-by-the-Rel
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://www.jax.org/strain/007571
https://www.domainex.co.uk/news/medicinal-chemistry-review-discovery-jte-151-first-class-novel-selective-rorg-inhibitor
https://www.pnas.org/doi/10.1073/pnas.1413687112
https://www.researchgate.net/publication/305819830_Retinoid-related_orphan_receptor_g_RORg_adult_induced_knockout_mice_develop_lymphoblastic_lymphoma
https://www.benchchem.com/product/b12385005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antigen Presenting Cell

Naïve CD4+ T Cell

Th17 Cell

APC

IL-6 TGF-β

Naïve CD4+ T Cell

RORγt mRNA

Differentiation Signals

RORγt Protein

IL-17

Transcriptional ActivationIL-23R

Transcriptional Activation

Th17 Cell

Secretion

Inflammation

Pro-inflammatory Effects

JTE-151

Inhibition

Click to download full resolution via product page

Caption: RORγt signaling pathway and the inhibitory action of JTE-151.
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Caption: General experimental workflow for in vivo evaluation of JTE-151.

Experimental Protocols
In Vitro Th17 Differentiation Assay

Cell Isolation: Naïve CD4+ T cells are isolated from the spleens of mice using magnetic-activated cell sorting (MACS).

Cell Culture: Cells are cultured in the presence of anti-CD3 and anti-CD28 antibodies to stimulate T-cell activation.

Th17 Polarizing Conditions: The culture medium is supplemented with a cocktail of cytokines, including IL-6 and TGF-β, to induce differentiation int

JTE-151 Treatment: JTE-151 is added to the culture medium at various concentrations.

Analysis: After a defined incubation period, the percentage of IL-17-producing cells is determined by intracellular cytokine staining and flow cytome

secreted IL-17 levels by ELISA.
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Collagen-Induced Arthritis (CIA) Model in Mice
Immunization: Mice are immunized with an emulsion of bovine type II collagen and complete Freund's adjuvant. A booster immunization is given 21

JTE-151 Administration: Oral administration of JTE-151 or vehicle is initiated either prophylactically (before disease onset) or therapeutically (after 

Clinical Assessment: The severity of arthritis is monitored by visually scoring the degree of paw swelling and inflammation.

Histopathological Analysis: At the end of the study, joints are collected for histological examination to assess inflammation, cartilage damage, and b

Biomarker Analysis: Synovial tissues can be analyzed for the expression of Th17-related genes, such as Il17a, Rorc, and Ccr6, by quantitative PCR

Conclusion
The pharmacological effects of JTE-151 in suppressing Th17 cell differentiation and function, as well as its efficacy in preclinical models of autoimmu

observed in RORγ knockout mice. This strong correlation validates the on-target activity of JTE-151 and supports its continued development as a pro

autoimmune disorders. The use of a selective inhibitor like JTE-151 offers the advantage of interrogating RORγt function in a mature immune system

abnormalities and potential safety liabilities associated with genetic knockout models. Future research will likely focus on the long-term safety and effi
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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